Cas no 1696512-86-3 (5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol)

• Product Name: 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol
• CAS No: 1696512-86-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5790728
• PubChem ID: 165875691
• Update Time: 2025-10-18

5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1106290
• 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol
• 1696512-86-3

• Inchi： 1S/C9H17N3O/c1-8-7-9(10)11-12(8)5-3-2-4-6-13/h7,13H,2-6H2,1H3,(H2,10,11)
• InChI Key： UYTUJHHKLXWMLX-UHFFFAOYSA-N
• SMILES： OCCCCCN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol

Introduction to 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol (CAS No. 1696512-86-3)

5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1696512-86-3, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry.

The pyrazole ring in 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol contributes to its chemical reactivity and biological activity. Pyrazoles are widely recognized for their role in the synthesis of various pharmacologically active agents, including antiviral, anti-inflammatory, and anticancer drugs. The presence of an amino group at the 3-position of the pyrazole ring enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery.

Recent advancements in pharmaceutical research have highlighted the importance of polyfunctionalized organic compounds in developing novel therapeutic agents. The structure of 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol, featuring both a pyrazole ring and an aliphatic pentyl chain, suggests potential applications in modulating enzyme activity and receptor binding. This dual functionality makes it an attractive candidate for further investigation in medicinal chemistry.

In the context of drug development, the compound's ability to undergo various chemical modifications allows for the creation of derivatives with enhanced pharmacological properties. For instance, functionalization of the hydroxyl group at the 1-position of the pentyl chain could lead to the synthesis of esters or ethers, which might improve solubility and bioavailability. Similarly, modifications to the amino group could introduce new binding interactions with therapeutic targets.

The synthesis of 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are crucial for producing pharmaceutical-grade compounds that meet stringent quality standards.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of pyrazole-based compounds exhibit promising activity against various diseases, including cancer and infectious disorders. The structural features of 5-(3-amino-5-methyl-1H-pyrazol-1-yl)pentan-1-ol make it a suitable candidate for further exploration in these areas.

The compound's mechanism of action is another area of intense interest. Preliminary studies suggest that it may interact with specific enzymes or receptors involved in disease pathways. By understanding these interactions at a molecular level, researchers can design more effective therapeutic strategies. Computational modeling and experimental techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, are being utilized to elucidate the structural basis of its biological activity.

In conclusion, 5-(3-amino-5-methyl-1H-pyrazol-1-y]pentan-lrol (CAS No. 1696512- 86- 3) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for drug discovery and biochemical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human health.